Cas no 448240-46-8 (N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide)

• Product Name: N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide
• CAS No: 448240-46-8
• MF: C₁₆H₁₁N₃O₄S
• MW: 341.341242074966
• CID: 5746626
• PubChem ID: 3472322
• Update Time: 2023-11-11

N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS005076014
• N'-(5-nitro-1-benzothiophene-2-carbonyl)benzohydrazide
• 10P-508S
• 448240-46-8
• N'-benzoyl-5-nitro-1-benzothiophene-2-carbohydrazide
• N'-benzoyl-5-nitrobenzo[b]thiophene-2-carbohydrazide
• Benzo[b]thiophene-2-carboxylic acid, 5-nitro-, 2-benzoylhydrazide
• N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide

• Inchi： 1S/C16H11N3O4S/c20-15(10-4-2-1-3-5-10)17-18-16(21)14-9-11-8-12(19(22)23)6-7-13(11)24-14/h1-9H,(H,17,20)(H,18,21)
• InChI Key： IIAKXXGFAUILEF-UHFFFAOYSA-N
• SMILES： S1C(C(NNC(C2C=CC=CC=2)=O)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.04702701g/mol
• Monoisotopic Mass: 341.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• Boiling Point: 651.5±48.0 °C(Predicted)
• pka: 10.38±0.43(Predicted)